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Compound Name:
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amino)piperidine

Cat. No.: B1275665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the hazard profile of 1-Benzyl-4-
(N-Boc-amino)piperidine (CAS No: 73889-19-7), a key intermediate in pharmaceutical

synthesis. This document outlines the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals hazard statements, precautionary measures, and general experimental

methodologies for hazard determination. A logical workflow for the safe handling of this

compound is also presented. This guide is intended to support risk assessment and the

implementation of appropriate safety protocols in a laboratory setting.

GHS Hazard Classification
1-Benzyl-4-(N-Boc-amino)piperidine is classified under GHS with the following hazards. The

data presented is aggregated from multiple suppliers and databases.

Hazard Identification Summary
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Hazard Class
Hazard

Category
GHS Pictogram Signal Word

Hazard

Statement

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin irritation.[1]

[2][3]

Serious Eye

Damage/Eye

Irritation

Category 2

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation.[1][2][3]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation.[1][2][3]

Precautionary Statements
A comprehensive list of precautionary statements is provided to ensure safe handling and

emergency response.
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Code Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2]

P264 Wash skin thoroughly after handling.[1]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/ eye protection/ face

protection.[1]

Code Response

P302 + P352 IF ON SKIN: Wash with plenty of water.[1]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P319 Get medical help if you feel unwell.[1]

P332 + P317 If skin irritation occurs: Get medical help.[1][2]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[1]

Code Storage

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P405 Store locked up.[2]

Code Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.[2]

Experimental Protocols for Hazard Determination
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While specific experimental data for 1-Benzyl-4-(N-Boc-amino)piperidine is not publicly

available, the GHS classifications are determined by standardized methodologies, primarily the

OECD Guidelines for the Testing of Chemicals. The following sections describe the likely

protocols used.

Skin Irritation: OECD Test Guideline 439
This in vitro test is designed to identify chemicals that cause reversible skin damage.

Principle: The test utilizes a reconstructed human epidermis (RhE) model, which mimics the

upper layers of human skin.[1][4][5] The test chemical is applied topically to the RhE tissue.

[6] Irritant chemicals cause cell damage, which is quantified by measuring the reduction in

cell viability.

Methodology:

Preparation: Triplicate RhE tissue samples are equilibrated in a culture medium.

Application: A precise amount of the test substance (e.g., 25 mg for a solid) is applied

uniformly to the surface of the RhE tissue.[6] A negative control (e.g., ultrapure water) and

a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.[6]

Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes) at

37°C and 5% CO2.[6]

Viability Assessment: After incubation, the tissues are thoroughly rinsed and transferred to

a solution containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Viable cells convert the yellow MTT into a blue formazan salt.[5]

Data Analysis: The formazan is extracted from the tissues, and its concentration is

measured spectrophotometrically. The cell viability is expressed as a percentage relative

to the negative control.

Classification: A substance is classified as a skin irritant (Category 2) if the mean tissue

viability is less than or equal to 50%.[1][6]

Eye Irritation: OECD Test Guideline 405
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This test evaluates the potential of a substance to cause reversible or irreversible eye damage.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (typically an albino rabbit), with the untreated eye serving as a control.[7][8] The

degree of irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at

specific intervals.[7]

Methodology:

Animal Preparation: Healthy, young adult albino rabbits are selected. The eyes of the

animals are examined 24 hours before the test to ensure no pre-existing irritation.[9]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye.[3][9] The eyelids are then held together for about one second.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[8] If

effects persist, observations may continue for up to 21 days to assess reversibility.[3][7]

Scoring: Ocular lesions are scored based on a standardized system for corneal opacity,

iritis, conjunctival redness, and chemosis.

Classification: The classification as a serious eye irritant (Category 2) is based on the

severity and reversibility of the observed lesions according to GHS criteria.

Respiratory Irritation: OECD Test Guideline 436/412
Specific target organ toxicity (single exposure) for respiratory irritation is inferred from acute

inhalation toxicity studies.

Principle: Animals are exposed to the test substance via inhalation for a defined period, and

clinical signs of toxicity, including respiratory distress, are observed.[10]

Methodology:

Exposure: Groups of rodents are exposed to an aerosol or vapor of the test substance in

an inhalation chamber for a set duration (e.g., 4 hours).[11]
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Observation: Animals are monitored during and after exposure for clinical signs of toxicity,

such as changes in breathing patterns, nasal discharge, and other signs of respiratory

irritation.[10] Body weight and other systemic effects are also recorded.

Pathology: At the end of the study, a gross necropsy is performed, with particular attention

paid to the respiratory tract.[10]

Classification: The substance is classified as causing respiratory irritation (Category 3) if

there is evidence of transient, narcotic, or irritant effects on the respiratory system that are

not life-threatening.

Logical Workflow and Signaling
As 1-Benzyl-4-(N-Boc-amino)piperidine is a synthetic intermediate, defined biological

signaling pathways are not applicable. Instead, a logical workflow for safe handling is critical.
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Safe Handling Workflow for 1-Benzyl-4-(N-Boc-amino)piperidine

Preparation Phase

Handling & Experimentation

Post-Experiment & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Handle Solid in Ventilated Area
(e.g., Fume Hood)

Proceed to Handling

Perform Experiment

Monitor for Spills or Exposure

Decontaminate Work Area

Experiment Complete

Skin Contact:
Wash with plenty of water

If Skin Contact

Eye Contact:
Rinse cautiously with water

If Eye Contact

Inhalation:
Move to fresh air

If Inhaled

Segregate Chemical Waste

Dispose of Waste via
Approved Channels

For Next Use

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Benzyl-4-(N-Boc-amino)piperidine.
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Conclusion
1-Benzyl-4-(N-Boc-amino)piperidine is a chemical intermediate that requires careful handling

due to its potential to cause skin, eye, and respiratory irritation. While quantitative toxicity data

is limited in the public domain, the GHS classifications provide a clear framework for risk

mitigation. Adherence to the precautionary statements, use of appropriate personal protective

equipment, and handling within a controlled environment such as a fume hood are essential for

ensuring the safety of laboratory personnel. Researchers should always consult the most

current Safety Data Sheet provided by their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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